![molecular formula C24H27N7O B609749 8-Cyclopentyl-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carbonitrile CAS No. 1357470-29-1](/img/structure/B609749.png)
8-Cyclopentyl-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carbonitrile
Overview
Description
This compound, also referred to as “7x”, is a potent inhibitor of cyclin-dependent kinase 4 (CDK4) and AMPK-related kinase 5 (ARK5) . It has been found to be highly active, inducing apoptosis of tumor cells at a concentration of approximately 30-100 nM .
Synthesis Analysis
The synthesis of this compound involved the analysis of more than 150 novel cyano pyridopyrimidine compounds. The structure-activity relationship trends identified can be exploited in the design of potent kinase inhibitors . The synthesis process also involved the acylation and benzoylation of the NH group of the compound .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the oxidation of methylsulphide at the C-2 position with substituted aryl/heteroaryl amines. This was achieved by oxidizing it to methyl sulfoxides using m-chloroperbenzoic acid (m-CPBA). The methyl sulfoxide was then substituted with different aryl/heteroaryl amines to achieve the desired pyridopyrimidine compounds .Scientific Research Applications
Kinase Inhibition and Cancer Therapy
One of the primary applications of this compound is in the field of cancer therapy. The compound has been identified as a potent inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and AMPK-Related Kinase 5 (ARK5) (Reddy et al., 2014). These kinases are significant in cancer development, and their inhibition can lead to apoptosis of tumor cells. The compound showed activity inducing apoptosis at concentrations of approximately 30–100 nM, marking its potential as a therapeutic agent in cancer treatment.
Synthesis and Chemical Studies
The compound has been a subject of various synthesis studies. For example, it has been synthesized through nucleophilic substitution reactions (Mishriky & Moustafa, 2013). These studies contribute to the understanding of its chemical properties and potential for modification and enhancement for various applications, particularly in medicinal chemistry.
Potential in Antifungal and Antibacterial Properties
Additionally, derivatives of the pyrido[2,3-d]pyrimidine class, to which this compound belongs, have been studied for their antifungal and antibacterial properties. Some derivatives have shown significant biocidal properties, indicating a potential area for further exploration in terms of developing new antimicrobial agents (Youssef & Omar, 2007).
Mechanism of Action
Target of Action
The primary targets of this compound are Cyclin-Dependent Kinase 4 (CDK4) and AMPK-Related Kinase 5 (ARK5) . These kinases play crucial roles in cell cycle regulation and energy metabolism, respectively.
Mode of Action
The compound acts as a multikinase inhibitor , exhibiting potent inhibitory activity against CDK4/CYCLIN D1 and ARK5 . By inhibiting these kinases, it disrupts their normal function, leading to changes in cellular processes.
Biochemical Pathways
The inhibition of CDK4/CYCLIN D1 and ARK5 affects multiple biochemical pathways. CDK4/CYCLIN D1 is involved in the regulation of the cell cycle, and its inhibition can lead to cell cycle arrest . ARK5 is involved in energy metabolism, and its inhibition can affect cellular energy production .
Pharmacokinetics
The compound’s lipophilic nature suggests it may diffuse easily into cells , potentially influencing its bioavailability.
Result of Action
The compound has been found to induce apoptosis of tumor cells at a concentration of approximately 30-100 nM . This suggests that the compound’s action results in programmed cell death, a crucial mechanism in cancer treatment.
properties
IUPAC Name |
8-cyclopentyl-2-[4-(4-methylpiperazin-1-yl)anilino]-7-oxopyrido[2,3-d]pyrimidine-6-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N7O/c1-29-10-12-30(13-11-29)20-8-6-19(7-9-20)27-24-26-16-18-14-17(15-25)23(32)31(22(18)28-24)21-4-2-3-5-21/h6-9,14,16,21H,2-5,10-13H2,1H3,(H,26,27,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VADOZMZXXRBXNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C4C=C(C(=O)N(C4=N3)C5CCCC5)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N7O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1357470-29-1 | |
Record name | ON-123300 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1357470291 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NARAZACICLIB | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QJ8RO3296G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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